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Compound of Interest

Compound Name: 2-lodo-6-methylpyridine

Cat. No.: B1337604

This guide provides an in-depth overview of the chemical properties and synthesis of 2-lodo-6-
methylpyridine, a key intermediate in various chemical syntheses. The information is tailored
for researchers, scientists, and professionals in the field of drug development and chemical
research.

Chemical Properties and Data

2-lodo-6-methylpyridine is a substituted pyridine derivative. The inclusion of an iodine atom
makes it a versatile reagent, particularly in cross-coupling reactions where the iodo-group can
be readily substituted.

Identifier Value Source
Molecular Formula C6H6IN [1]
Molecular Weight 219.02 [1]
CAS Number 62674-71-9 [1]
Boiling Point 222.1+20.0 °C (Predicted) [1]
Density 1.810+0.06 g/cm3 (Predicted) [1]

Experimental Protocols
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A common method for the synthesis of 2-lodo-6-methylpyridine involves the halogen
exchange reaction from a corresponding bromo- or chloro-pyridine. A general procedure is
outlined below.

Synthesis of 2-lodo-6-methylpyridine from 2-Bromo-6-methylpyridine:

This procedure details the conversion of 2-bromo-6-methylpyridine to 2-iodo-6-methylpyridine
using sodium iodide and acetyl chloride.

o Materials:

o 2-Bromo-6-methylpyridine

o Anhydrous acetonitrile

o Sodium iodide

o Acetyl chloride

o Potassium carbonate/sodium bisulfite solution

o Anhydrous sodium sulfate

e Procedure:

o

To a solution of 2-bromo-6-methylpyridine (1.0 eq) in anhydrous acetonitrile, add sodium
iodide (1.6 eq).

o Slowly add acetyl chloride (2.1 eq) dropwise to the mixture. The reaction mixture will form
a light-yellow suspension.

o Heat the suspension to reflux and monitor the reaction progress using gas
chromatography (GC).

o After an appropriate time (e.g., 16 hours), cool the reaction mixture.

o The organic phases are combined and washed with a potassium carbonate/sodium
bisulfite solution.
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o Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

o The crude 2-iodo-6-methylpyridine, obtained as a dark oil, can often be used in
subsequent reactions without further purification.

¢ Confirmation of Product:

o The structure of the product can be confirmed by 1H NMR spectroscopy. For 2-iodo-6-
methylpyridine in CDCI3, the expected peaks are: d 2.52 (s, 3H), 7.10 (d, 1H, J =7.51
Hz), 7.20 (t, 1H, J = 7.69 Hz), 7.58 (d, 1H, J = 7.69 Hz).[1][2]

Logical Relationship of Compound Information

The following diagram illustrates the relationship between the key attributes of 2-lodo-6-
methylpyridine.

2-lodo-6-methylpyridine

is identified by

Molecular Formula Molecular Weight CAS Number
C6H6IN 219.02 62674-71-9

Figure 1. Key Attributes of 2-lodo-6-methylpyridine
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Figure 1. Key Attributes of 2-lodo-6-methylpyridine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1337604#2-iodo-6-methylpyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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